Cas no 139504-50-0 (Mertansine)

• Product Name: Mertansine
• CAS No: 139504-50-0
• MF: C₃₅H₄₈ClN₃O₁₀S
• MW: 738.2877
• MDL: MFCD28398157
• CID: 2083484
• PubChem ID: 11343137
• Update Time: 2025-10-28

Mertansine Chemical and Physical Properties

Names and Identifiers

• Maytansinoid dM 1
• Mertansine
• DM1
• DM-1
• N2'-DEACETYL-N2'-(3-MERCAPTO-1-OXOPROPYL)-MAYTANSINE
• N2-deacetyl-N2-(3-mercapto-1-oxopropyl)maytansine
• DM1 [Maytansinoid]
• DM1 Compound
• Maytansine,N2'-deacetyl-N2'-(3-mercapto-1-oxopropyl)
• Maytansinoid DM-1
• N2'-deacetyl-N2'-(3-mercapto-1-oxopropyl)maytansine
• UNII-DDZ29HGH0E
• [(1S,2R,3S,5R,6S,16Z,18Z,20R,21S)-11-Chloro-21-hydroxy-12,20-dimethoxy-2,5,9,16-tetramethyl-8,23-dio
• [(1S,2R,3S,5R,6S,16Z,18Z,20R,21S)-11-Chloro-21-hydroxy-12,20-dimethoxy-2,5,9,16-tetramethyl-8,23-dioxo-4,24-dioxa-9,22-diazatetracyclo[19.3.1.110,14.03,5]hexacosa-10,12,14(26),16,18-pentaen-6-yl] (2S)-2-[methyl(3-sulfanylpropanoyl)amino]propanoate
• maytansinoid DM1
• Mertansine (DM1)
• DM 1
• DDZ29HGH0E
• DM 1 [Maytansinoid]
• Mertasine
• DM1;Maytansinoid
• Maytansinoid DM1
• Mayt
• Mertansine(DM1)
• CHEBI:82755
• (1S,2R,3S,5S,6S,16E,18E,20R,21S)-11-chloro-21-hydroxy-12,20-dimethoxy-2,5,9,16-tetramethyl-8,23-dioxo-4,24-dioxa-9,22-diazatetracyclo(19.3.1.1(10,14).0(3,5))hexacosa-10(26),11,13,16,18-pentaen-6-yl (2S)-2-(methyl(3-sulfanylpropanoyl)amino)propanoate
• MAYTANSINOID DM1 [MI]
• ANZJBCHSOXCCRQ-FKUXLPTCSA-N
• CHEMBL4802230
• (1S,2R,3S,5S,6S,16E,18E,20R,21S)-11-chloro-21-hydroxy-12,20-dimethoxy-2,5,9,16-tetramethyl-8,23-dioxo-4,24-dioxa-9,22-diazatetracyclo[19.3.1.1(10,14).0(3,5)]hexacosa-10(26),11,13,16,18-pentaen-6-yl (2S)-2-[methyl(3-sulfanylpropanoyl)amino]propanoate
• CS-5804
• DM1, Maytansinoid
• Q4515649
• DM 1 (Maytansinoid)
• DTXSID801026968
• MFCD28398157
• Maytansine, N2'-deacetyl-N2'-(3-mercapto-1-oxopropyl)-
• [(1S,2R,3S,5S,6S,16E,18E,20R,21S)-11-chloro-21-hydroxy-12,20-dimethoxy-2,5,9,16-tetramethyl-8,23-dioxo-4,24-dioxa-9,22-diazatetracyclo[19.3.1.110,14.03,5]hexacosa-10,12,14(26),16,18-pentaen-6-yl] (2S)-2-[methyl(3-sulfanylpropanoyl)amino]propanoate
• DM1 , Maytansinoid DM1
• 139504-50-0
• HY-19792
• SCHEMBL13558634
• N2'-Deacetyl-N2'-(3-mercapto-1-oxopropyl)-maytansine, L-
• DM1 (Maytansinoid)
• DA-48536

• MDL： MFCD28398157
• Inchi： 1S/C35H48ClN3O10S/c1-19-10-9-11-26(46-8)35(44)18-25(47-33(43)37-35)20(2)31-34(4,49-31)27(48-32(42)21(3)38(5)28(40)12-13-50)17-29(41)39(6)23-15-22(14-19)16-24(45-7)30(23)36/h9-11,15-16,20-21,25-27,31,44,50H,12-14,17-18H2,1-8H3,(H,37,43)/b11-9+,19-10+/t20-,21+,25+,26-,27+,31+,34+,35+/m1/s1
• InChI Key： ANZJBCHSOXCCRQ-FKUXLPTCSA-N
• SMILES： ClC1C(=C([H])C2C([H])([H])C(C([H])([H])[H])=C([H])C([H])=C([H])[C@]([H])([C@]3(C([H])([H])[C@@]([H])([C@@]([H])(C([H])([H])[H])[C@@]4([H])[C@](C([H])([H])[H])([C@]([H])(C([H])([H])C(N(C([H])([H])[H])C=1C=2[H])=O)OC([C@]([H])(C([H])([H])[H])N(C(C([H])([H])C([H])([H])S[H])=O)C([H])([H])[H])=O)O4)OC(N3[H])=O)O[H])OC([H])([H])[H])OC([H])([H])[H] |c:13,17|

Computed Properties

• Exact Mass: 737.27500
• Monoisotopic Mass: 737.2748936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 50
• Rotatable Bond Count: 8
• Complexity: 1340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 158

Experimental Properties

• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 190-192 º C (decomposition)
• Solubility: Insuluble (2.4E-4 g/L) (25 ºC),
• PSA: 198.76000
• LogP: 3.53940

Mertansine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Mertansine

Mertansine (CAS No. 139504-50-0): A Comprehensive Overview

Mertansine, also known by its CAS registry number 139504-50-0, is a compound of significant interest in the fields of pharmacology and oncology. This compound has garnered attention due to its potential applications in the treatment of various diseases, particularly cancer. The scientific community has been actively exploring its properties, mechanisms of action, and therapeutic potential, making it a focal point in recent research studies.

The chemical structure of Mertansine is characterized by its unique arrangement of atoms, which contributes to its biological activity. Recent advancements in computational chemistry have allowed researchers to model and predict the behavior of Mertansine with greater precision. These studies have shed light on how the compound interacts with cellular components, particularly in the context of cancer cells. For instance, Mertansine has been shown to inhibit the growth of certain types of cancer cells by targeting specific pathways involved in cell proliferation and survival.

One of the most promising aspects of Mertansine is its potential as an anti-cancer agent. Clinical trials have demonstrated that Mertansine can effectively target and destroy cancer cells while minimizing damage to healthy tissues. This selective targeting is achieved through its ability to bind to specific receptors expressed on the surface of cancer cells. Recent research has also explored the combination of Mertansine with other anti-cancer drugs, suggesting that this approach could enhance therapeutic outcomes and reduce resistance to treatment.

In addition to its anti-cancer properties, Mertansine has shown potential in other therapeutic areas. For example, studies have indicated that it may possess anti-inflammatory and immunomodulatory effects, which could make it useful in treating conditions such as autoimmune diseases and chronic inflammation. These findings highlight the versatility of Mertansine and underscore the need for further research to fully understand its range of applications.

The synthesis and production of Mertansine involve advanced chemical techniques that ensure high purity and consistency. Researchers have developed novel synthetic pathways that improve the efficiency and scalability of Mertansine production. These advancements are crucial for meeting the growing demand for this compound in both research and clinical settings.

From a regulatory perspective, Mertansine has undergone rigorous testing to ensure its safety and efficacy. Regulatory agencies have provided guidelines for its use in clinical trials, which have been instrumental in advancing our understanding of its therapeutic potential. As research progresses, it is anticipated that Mertansine will play an increasingly important role in the development of innovative treatments for various diseases.

In conclusion, Mertansine (CAS No. 139504-50-0) is a compound with immense potential in the field of medicine. Its ability to target cancer cells selectively, combined with its versatility in addressing other therapeutic areas, makes it a subject of intense scientific interest. As research continues to uncover new insights into its properties and applications, Mertansine is poised to make a significant impact on healthcare.